Cas no 3211-21-0 (2-Iodopyrazine)

2-Iodopyrazine is a heteroaromatic compound featuring a pyrazine core substituted with an iodine atom at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki, Stille, or Negishi couplings, where it serves as an electrophilic partner. Its high reactivity and selectivity enable efficient functionalization of the pyrazine ring, facilitating the construction of complex heterocyclic systems. The compound is commonly utilized in pharmaceutical and agrochemical research for the development of bioactive molecules. Its stability under standard conditions and compatibility with various reaction protocols further enhance its utility in synthetic chemistry applications.
2-Iodopyrazine structure
2-Iodopyrazine structure
Product Name:2-Iodopyrazine
CAS No:3211-21-0
MF:C4H3IN2
MW:205.984492540359
CID:295120
PubChem ID:642841
Update Time:2025-06-09

2-Iodopyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Iodopyrazine
    • AC-31269
    • CS-W004887
    • SY005099
    • STR08193
    • FT-0646122
    • OYWPFIUVDKHHGQ-UHFFFAOYSA-N
    • I0837
    • SCHEMBL5349
    • DTXSID90953990
    • Iodopyrazine, 97%
    • A5778
    • Z1235940810
    • AKOS015853717
    • InChI=1/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3
    • 32111-21-0
    • SCHEMBL20001463
    • AC-16631
    • MFCD01319019
    • PS-8091
    • 3211-21-0
    • FT-0650275
    • 3,3,4,4,5,5-HEXABROMOBIPHENYL
    • 2-iodo pyrazine
    • 2-IODO-1,3-DIAZINE
    • EN300-82175
    • pyrazine, 2-iodo-
    • J-509733
    • 2-Iodo-pyrazine
    • iodo-pyrazine
    • AB08841
    • AM20070341
    • Iodopyrazine
    • Inchi： 1S/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3H
    • InChI Key： OYWPFIUVDKHHGQ-UHFFFAOYSA-N
    • SMILES： IC1C=NC=CN=1

Computed Properties

  • Exact Mass: 205.93400
  • Monoisotopic Mass: 205.934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.086 g/mL at 25 °C(lit.)
  • Boiling Point: 109-110 °C34 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.655(lit.)
  • PSA: 25.78000
  • LogP: 1.08120
  • Solubility: Not determined

2-Iodopyrazine Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-Iodopyrazine Pricemore >>

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